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An In-depth Technical Guide to the Safety and Handling of 3,5-
Bis(methoxycarbonyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,5-
Bis(methoxycarbonyl)phenylboronic acid (CAS RN: 177735-55-6), a compound utilized in
various synthetic transformations, including the Suzuki-Miyaura coupling.[1] Adherence to
these guidelines is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

3,5-Bis(methoxycarbonyl)phenylboronic acid is classified as a hazardous substance.[2] It is
known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[2][3]
Inhalation, skin contact, or ingestion of this chemical may be harmful.[4]

GHS Hazard Statements:
e H315: Causes skin irritation[3][4]
o H319: Causes serious eye irritation[2][3][4]

» H335: May cause respiratory irritation[3][4]
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Signal Word: Warning[2][3][4]
Pictogram:[3][4]
e GHSO07 (Exclamation Mark)

Physical and Chemical Properties

While some physical and chemical properties of 3,5-Bis(methoxycarbonyl)phenylboronic
acid have been reported, data for several parameters is not available.[4]

Property Value

Molecular Formula C10H11BOS6[4][5][6]
Molecular Weight 238.00 g/mol [1][4][5]
Appearance White solid or powder[1][3][4]
Melting Point 128 °C / 262.4 °F[2]

Boiling Point No data available[2][4]

Flash Point No data available[2][4]
Solubility in Water No data available[4]

Purity >95% to 97%[3][4][5]

Safe Handling and Storage

Experimental Protocol for Handling:

» Engineering Controls: All handling of 3,5-Bis(methoxycarbonyl)phenylboronic acid should
be conducted in a well-ventilated area, preferably within a chemical fume hood.[4]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields or goggles.[4][7]
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o Hand Protection: Wear appropriate chemical-resistant gloves.[4][7] Gloves should be
inspected before use and disposed of properly after handling.

o Body Protection: A lab coat or other protective clothing should be worn to prevent skin
exposure.[4]

e Hygiene Practices:

[¢]

Avoid breathing dust, vapor, mist, or gas.[4]

[e]

Avoid contact with skin and eyes.[4]

o

Wash hands thoroughly after handling and before breaks.[4][7]

[¢]

Do not eat, drink, or smoke in the laboratory.[8]

Storage:

o Store in a tightly sealed container in a dry, cool, and well-ventilated place.[2][4]
o Refrigeration is recommended for storage.[4]

o Keep away from heat, sparks, and open flames.[4]

Emergency Procedures

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek medical attention.[4]

¢ In case of skin contact: Remove contaminated clothing and flush skin with plenty of water for
at least 15 minutes.[4] Seek medical attention if irritation persists.[2]

« If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4] Seek
medical attention.[4]

¢ If ingested: Wash out the mouth with water.[4] Do not induce vomiting. Seek medical
attention.[4]
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Fire-Fighting Measures:

» Suitable extinguishing media: Use dry powder, carbon dioxide, or alcohol-resistant foam.[4]

[7]

 Protective equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4]

e Hazardous decomposition products: Under fire conditions, hazardous decomposition
products such as carbon oxides may form.[4]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[7] Avoid breathing dust and
ensure adequate ventilation.[7] Do not handle the spill without appropriate protective
clothing.[4]

o Environmental Precautions: Prevent the substance from entering drains or rivers.[4]
e Containment and Cleanup:

o For small spills, sweep up the material and place it in a suitable, closed container for
disposal.[7]

o Avoid creating dust.[7]
o Clean the affected area thoroughly.
Stability and Reactivity
o Chemical Stability: The product is stable under recommended storage conditions.
o Conditions to Avoid: Heat, flames, and sparks.[4]
e Incompatible Materials: Strong oxidizing agents.[4]

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides.[4]
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Disposal Considerations

Disposal of 3,5-Bis(methoxycarbonyl)phenylboronic acid and its containers should be
conducted in accordance with federal, state, and local regulations.[4] It is recommended to
contact a licensed professional waste disposal service.[4]

Logical Workflow for Risk Assessment and Control

The following diagram illustrates a logical workflow for the risk assessment and control
measures necessary when handling 3,5-Bis(methoxycarbonyl)phenylboronic acid.

Click to download full resolution via product page

Caption: Risk Assessment and Handling Workflow for 3,5-
Bis(methoxycarbonyl)phenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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